Cas no 1805941-44-9 (2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1805941-44-9
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4844282
• Update Time: 2025-05-21

2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-2-4-5(20-9(16,17)18)1-3(7(11)12)6(19-4)8(13,14)15/h1,7H,2H2
• InChI Key： PSUTXTQTALWIQV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805941-44-9)

2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, with the CAS number 1805941-44-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents. The unique arrangement of functional groups in this molecule—specifically the chloromethyl, difluoromethyl, trifluoromethoxy, and trifluoromethyl substituents—makes it a particularly intriguing candidate for further investigation and development.

The synthesis and application of such fluorinated pyridines have become increasingly relevant in modern drug discovery, owing to the favorable properties that fluorine atoms impart to molecules. Fluoro-substituents are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles, making them indispensable in the design of novel pharmaceuticals. The presence of multiple fluorine atoms in 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine suggests that this compound may exhibit enhanced bioavailability and prolonged half-life upon administration, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing new scaffolds for treating various diseases, including cancer, inflammation, and infectious disorders. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine positions it as a potential lead compound for further derivatization and optimization. For instance, the chloromethyl group provides a versatile handle for introducing additional functional moieties via nucleophilic substitution reactions, while the electron-withdrawing nature of the multiple fluorine substituents can fine-tune the electronic properties of the molecule.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches involve identifying small molecules that bind to target proteins with moderate affinity and then iteratively modifying these fragments to improve potency and selectivity. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine make it an excellent starting point for such endeavors. By leveraging computational modeling techniques, researchers can predict how this compound interacts with biological targets and identify areas for optimization.

Recent advancements in crystallography and spectroscopy have enabled more precise elucidation of molecular interactions at an atomic level. These techniques have been instrumental in understanding how fluorinated pyridines bind to proteins and how their electronic properties influence their biological activity. For example, studies have shown that the presence of fluorine atoms can alter the conformational dynamics of a molecule, thereby affecting its ability to reach an active site on a target protein. In the case of 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, these effects could be particularly pronounced due to the high density of fluorine substituents.

The pharmaceutical industry has also been exploring novel synthetic routes to fluorinated pyridines due to their commercial significance. Catalytic methods that enable efficient introduction of fluorine atoms without compromising yield or selectivity are highly sought after. For instance, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex fluorinated pyridines from simpler precursors. These methods often employ palladium or copper catalysts under mild conditions, making them scalable for industrial applications.

Another area where this compound holds promise is in the development of agrochemicals. Fluorinated pyridines are known to exhibit herbicidal, fungicidal, and insecticidal properties, making them valuable components in crop protection formulations. The unique combination of functional groups in 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine could potentially confer novel modes of action against resistant pests or pathogens.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805941-44-9) represents a fascinating compound with significant potential across multiple domains of chemical research and application. Its complex substitution pattern offers opportunities for further exploration in drug discovery, fragment-based design, synthetic methodology, and agrochemical development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicinal chemistry.